Cas no 1339906-24-9 (1-methyl-1H,1'H-3,4'-bipyrazol-5-amine)

• Product Name: 1-methyl-1H,1'H-3,4'-bipyrazol-5-amine
• CAS No: 1339906-24-9
• MF: C₇H₉N₅
• MW: 163.179859876633
• CID: 5698756
• PubChem ID: 135969080
• Update Time: 2025-07-25

1-methyl-1H,1'H-3,4'-bipyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• AKOS012381042
• 1339906-24-9
• EN300-1149041
• 1-Methyl-1h,1'h-[3,4'-bipyrazol]-5-amine
• 1-METHYL-3-(1H-PYRAZOL-4-YL)-1H-PYRAZOL-5-AMINE
• CS-0283828
• [3,4'-Bi-1H-pyrazol]-5-amine, 1-methyl-
• 1-methyl-1H,1'H-3,4'-bipyrazol-5-amine

• Inchi： 1S/C7H9N5/c1-12-7(8)2-6(11-12)5-3-9-10-4-5/h2-4H,8H2,1H3,(H,9,10)
• InChI Key： KBAJVRLUGAAFLU-UHFFFAOYSA-N
• SMILES： N1(C)C(=CC(C2C=NNC=2)=N1)N

Computed Properties

• Exact Mass: 163.08579531g/mol
• Monoisotopic Mass: 163.08579531g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 72.5Ų

Experimental Properties

• Density: 1.49±0.1 g/cm3(Predicted)
• Boiling Point: 488.3±40.0 °C(Predicted)
• pka: 12.31±0.50(Predicted)

Additional information on 1-methyl-1H,1'H-3,4'-bipyrazol-5-amine

Professional Introduction to Compound with CAS No. 1339906-24-9 and Product Name: 1-methyl-1H,1'H-3,4'-bipyrazol-5-amine

The compound with the CAS number 1339906-24-9 and the product name 1-methyl-1H,1'H-3,4'-bipyrazol-5-amine represents a significant advancement in the field of chemical biology and pharmaceutical research. This bipyrazole derivative has garnered considerable attention due to its unique structural properties and promising applications in medicinal chemistry. The compound belongs to a class of heterocyclic molecules that exhibit a range of biological activities, making it a valuable candidate for further exploration in drug development.

Bipyrazole derivatives are known for their versatility and have been extensively studied for their potential therapeutic effects. The presence of the methyl group at the 1-position and the amine functionality at the 5-position in 1-methyl-1H,1'H-3,4'-bipyrazol-5-amine contributes to its distinct chemical profile. This structural arrangement allows for interactions with various biological targets, which is a critical factor in the design of novel pharmaceutical agents.

Recent research has highlighted the importance of bipyrazole compounds in addressing various therapeutic challenges. Studies have demonstrated that these molecules can modulate multiple signaling pathways, making them attractive for the development of drugs targeting complex diseases. For instance, 1-methyl-1H,1'H-3,4'-bipyrazol-5-amine has shown potential in inhibiting certain enzymes involved in inflammation and oxidative stress, which are key factors in conditions such as arthritis and neurodegenerative diseases.

The pharmacological properties of 1-methyl-1H,1'H-3,4'-bipyrazol-5-amine have been further investigated through computational modeling and experimental assays. These studies have revealed that the compound exhibits favorable binding affinities to several protein targets, suggesting its potential as a lead compound for drug discovery. The amine group at the 5-position plays a crucial role in facilitating hydrogen bonding interactions with biological receptors, enhancing the compound's binding efficacy.

In addition to its pharmacological potential, 1-methyl-1H,1'H-3,4'-bipyrazol-5-amine has been explored for its role in chemical biology research. Bipyrazole derivatives are often used as probes to study enzyme mechanisms and protein-protein interactions. The unique structural features of this compound make it an excellent tool for elucidating the functions of various biological pathways. This has opened up new avenues for understanding disease mechanisms and developing targeted therapies.

The synthesis of 1-methyl-1H,1'H-3,4'-bipyrazol-5-amine involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to ensure high yields and purity of the final product. These techniques include transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations, which are essential for constructing the complex bipyrazole core.

The chemical stability of 1-methyl-1H,1'H-3,4'-bipyrazol-5-amine has also been a focus of investigation. Studies have shown that under appropriate storage conditions, the compound remains stable over prolonged periods. This stability is crucial for its application in pharmaceutical formulations and laboratory experiments. Additionally, efforts have been made to optimize solubility profiles through structural modifications, ensuring better bioavailability and therapeutic efficacy.

Future research directions for 1-methyl-1H,1'H-3,4'-bipyrazol-5-amine include exploring its potential in clinical trials and developing derivatives with enhanced pharmacological properties. The compound's unique structure provides a scaffold for generating novel analogs with improved target specificity and reduced side effects. Collaborative efforts between chemists and biologists are essential to translate these findings into tangible therapeutic benefits.

The broader significance of 1-methyl-1H,1'H-3,4'-bipyrazol-5-am ine lies in its contribution to advancing our understanding of heterocyclic chemistry and its applications in medicine. As research continues to uncover new biological activities and synthetic strategies, compounds like this will play an increasingly important role in addressing global health challenges. The development of innovative drugs based on such molecules underscores the importance of interdisciplinary collaboration in scientific research.